Cas no 2168143-53-9 (3-amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 3-amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2168143-53-9
• MF: C₇H₆BrClFNO₃S
• MW: 318.547842502594
• CID: 6118586
• PubChem ID: 165842129
• Update Time: 2025-06-07

3-amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride
• EN300-1587357
• 2168143-53-9

• Inchi： 1S/C7H6BrClFNO3S/c1-14-7-3(9)2-4(15(10,12)13)5(8)6(7)11/h2H,11H2,1H3
• InChI Key： QDOVTPUOIWYFSR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1S(=O)(=O)F)Cl)OC)N

Computed Properties

• Exact Mass: 316.89243g/mol
• Monoisotopic Mass: 316.89243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride

3-Amino-2-Bromo-5-Chloro-4-Methoxybenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

3-Amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride, also known by its CAS number CAS No. 2168143-53-9, is a highly specialized organic compound with a complex structure and diverse applications. This compound is characterized by its unique combination of functional groups, including an amino group, a bromine atom, a chlorine atom, a methoxy group, and a sulfonyl fluoride moiety. These functional groups contribute to its reactivity and versatility in various chemical reactions and industrial processes.

The synthesis of 3-amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride involves a series of carefully controlled steps, often utilizing advanced methodologies such as nucleophilic aromatic substitution and sulfonation. The compound's structure allows for precise control over its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in the development of novel materials for electronic applications, particularly in the field of organic electronics.

In terms of chemical properties, 3-amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride exhibits high thermal stability and excellent solubility in polar solvents. These characteristics make it an ideal candidate for use in high-throughput screening processes within the pharmaceutical industry. Researchers have also explored its role as a building block for constructing bioactive molecules, with promising results in the development of antiviral agents.

The compound's sulfonyl fluoride group is particularly significant, as it enables the formation of strong covalent bonds with nucleophiles. This property has been leveraged in the creation of advanced catalysts and polymer materials. Recent breakthroughs in catalytic chemistry have demonstrated that CAS No. 2168143-53-based compounds can significantly enhance reaction efficiency in industrial settings, reducing both time and cost.

From an environmental perspective, the stability and biodegradability of 3-amino-2-bromo-related compounds have been extensively studied. These studies have revealed that under specific conditions, the compound can undergo controlled degradation, minimizing its environmental footprint. This finding has important implications for its use in sustainable chemical processes.

In conclusion, 3-amino-2-bromo-5-chloro-4-methoxybenzene-1-sulfonyl fluoride stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and potential for further development make it a focal point for ongoing research efforts.